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Cat. No.: B099018 Get Quote

For Immediate Release

[City, State] – [Date] – This technical whitepaper provides a comprehensive overview of

Octafonium chloride, a quaternary ammonium antiseptic. The document is intended for

researchers, scientists, and professionals in drug development, summarizing the available

scientific and historical data on this compound. While Octafonium chloride is an established

antiseptic, publicly available, in-depth information regarding its specific developmental history,

detailed experimental protocols, and precise signaling pathways is limited. This paper

synthesizes the accessible information to provide a foundational understanding of the

compound.

Introduction
Octafonium chloride, also known as Phenoctide, is a cationic surfactant used for its antiseptic

properties in topical applications. As a quaternary ammonium compound, its mechanism of

action is analogous to other compounds in this class, primarily through the disruption of

microbial cell membranes. It is chemically identified as benzyldiethyl{2-[4-(1,1,3,3-

tetramethylbutyl)phenoxy]ethyl}ammonium chloride.

Physicochemical Properties
A summary of the key physicochemical properties of Octafonium chloride is presented in

Table 1. This data is compiled from various chemical databases and supplier specifications.
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Table 1: Physicochemical Properties of Octafonium Chloride

Property Value

Chemical Formula C27H42ClNO

Molecular Weight 432.08 g/mol

CAS Number 15687-40-8

Appearance White solid (typical)

Solubility Soluble in water

Historical Development and Discovery
Detailed historical records regarding the specific discovery and development timeline of

Octafonium chloride are not extensively documented in readily accessible scientific literature.

Its development falls within the broader history of the discovery and application of antiseptics,

which began in the 19th century with pioneers like Ignaz Semmelweis and Joseph Lister, who

established the principles of antisepsis.[1][2][3][4] The synthesis and investigation of quaternary

ammonium compounds as effective antimicrobial agents became more prominent in the mid-

20th century.

Octafonium chloride is known to be an active ingredient in topical antiseptic preparations,

such as Germolene, which is available in the United Kingdom and South Africa. However, the

precise date of its first synthesis and its introduction into clinical use is not clearly detailed in

the available literature.

Mechanism of Action
The primary mechanism of action of Octafonium chloride, as a quaternary ammonium

antiseptic, involves the disruption of microbial cell integrity. While specific signaling pathways

have not been extensively elucidated for this particular compound, the general mechanism for

this class of antiseptics is understood to be:

Adsorption and Penetration: The positively charged quaternary ammonium cation is attracted

to the negatively charged microbial cell surface.
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Membrane Disruption: The compound binds to and penetrates the cell membrane, leading to

a disorganization of the lipid bilayer.

Leakage of Intracellular Components: This disruption results in the loss of essential low

molecular weight intracellular components, such as potassium ions and nucleotides.

Enzyme Inhibition and Protein Denaturation: At higher concentrations, these compounds can

cause the denaturation of essential cellular proteins and enzymes, leading to cell death.

A simplified logical flow of this proposed mechanism is illustrated in the following diagram.
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General Mechanism of Quaternary Ammonium Antiseptics
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Caption: Logical flow of the proposed mechanism of action for Octafonium chloride.

Experimental Protocols and Data
A thorough review of publicly available scientific literature did not yield detailed experimental

protocols specifically for the evaluation of Octafonium chloride. Research on quaternary
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ammonium compounds often involves standardized microbiological assays to determine their

efficacy against various microorganisms. A general workflow for such an evaluation is outlined

below.

General Experimental Workflow for Antiseptic Efficacy Testing
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Caption: Generalized workflow for assessing the efficacy of an antiseptic agent.

Quantitative data from specific studies on Octafonium chloride, which could be summarized

in tabular format, is not readily available in the public domain. Such data would typically include

MIC (Minimum Inhibitory Concentration) and MBC (Minimum Bactericidal Concentration)

values against a spectrum of bacteria and fungi.

Conclusion
Octafonium chloride is a recognized quaternary ammonium antiseptic with established use in

topical preparations. Its mechanism of action is consistent with other cationic surfactants,

involving the disruption of microbial cell membranes. However, there is a notable scarcity of

detailed public information regarding its historical development, specific experimental studies,

and well-defined signaling pathways. Further research and publication of such data would be

beneficial for a more in-depth technical understanding of this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b099018?utm_src=pdf-body-img
https://www.benchchem.com/product/b099018?utm_src=pdf-body
https://www.benchchem.com/product/b099018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document is a synthesis of publicly available information and is intended for

informational purposes only. It is not a substitute for a comprehensive review of primary

scientific literature or for conducting independent research and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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